![molecular formula C15H15NO2 B2967234 N-(4-methoxynaphthalen-1-yl)cyclopropanecarboxamide CAS No. 313405-58-2](/img/structure/B2967234.png)
N-(4-methoxynaphthalen-1-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-methoxynaphthalen-1-yl)cyclopropanecarboxamide” is a chemical compound. It has been mentioned in the context of the design, synthesis, and biological evaluation of a novel series of 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines .
Synthesis Analysis
The synthesis of compounds related to “this compound” has been described in the literature . A series of 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines were designed, synthesized, and evaluated for their anticancer activities .Scientific Research Applications
Analytical Applications The use of related naphthalene derivatives in analytical chemistry, particularly in high-performance liquid chromatography (HPLC), is notable. For instance, the methyl ester of 4-(6-methoxynaphthalen-2-yl)-4-oxo-2-butenoic acid has been employed as a fluorogenic labeling reagent for the HPLC of biologically important thiols. This approach allows for the selective and rapid detection of thiols, demonstrating the utility of naphthalene derivatives in enhancing analytical methodologies (Gatti, Cavrini, Roveri, & Pinzauti, 1990).
Synthetic and Structural Chemistry Research on naphthalene derivatives has also focused on their synthesis and structural characterization. For example, the synthesis and crystal structure determination of compounds structurally related to N-(4-methoxynaphthalen-1-yl)cyclopropanecarboxamide have been conducted to explore their potential biological activities, including antiproliferative activities against cancer cell lines (Lu, Zhao, Sun, Ji, Huang, & Ge, 2021). Similarly, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives have been undertaken, showcasing the diverse applications of naphthalene and cyclopropane derivatives in developing new chemical entities (Özer, Arslan, VanDerveer, & Külcü, 2009).
Biological and Pharmaceutical Research While direct applications of this compound in biological contexts were not found, the exploration of structurally related compounds in pharmaceutical research suggests potential areas of investigation. For example, studies on the synthesis and biological evaluation of compounds for their anti-platelet aggregation activities indicate the relevance of such research in developing new therapeutic agents (Liu, Wang, Liu, & Chen, 2018).
Properties
IUPAC Name |
N-(4-methoxynaphthalen-1-yl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-18-14-9-8-13(16-15(17)10-6-7-10)11-4-2-3-5-12(11)14/h2-5,8-10H,6-7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHEZSBQSDVNOOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)NC(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.